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Compound of Interest

Compound Name: Fenoprop ethanolamine

Cat. No.: B15345265 Get Quote

Essential Safety and Handling Guide for Fenoprop
Ethanolamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Fenoprop ethanolamine. Given that Fenoprop is an obsolete organochlorine herbicide and

ethanolamine is a corrosive chemical, their resulting salt, Fenoprop ethanolamine, should be

handled with extreme caution. The following procedures are based on the known hazards of its

components and general best practices for laboratory safety.

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory to minimize exposure and ensure safety

when handling Fenoprop ethanolamine. The following table summarizes the required PPE.
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Body Part
Personal Protective

Equipment
Specifications & Remarks

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or holes before use.

Eyes/Face Safety goggles and face shield

Goggles should provide a

complete seal around the

eyes. A face shield offers

additional protection against

splashes.

Body
Chemical-resistant lab coat or

apron

Should be worn over personal

clothing to protect against

splashes and spills.

Respiratory
Respirator with appropriate

cartridges

Use in a well-ventilated area or

under a chemical fume hood. If

vapors or dust are generated,

a NIOSH-approved respirator

with organic vapor and

particulate cartridges is

necessary.

Feet Closed-toe shoes

Shoes should be made of a

material that does not absorb

chemicals.

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to prevent accidents and

exposure.

Handling:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.
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Do not inhale dust or vapors.

Use the smallest practical quantities for experiments.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Do not eat, drink, or smoke in areas where Fenoprop ethanolamine is handled or stored.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acids, and bases.

Keep containers tightly closed when not in use.

Store in secondary containment to prevent the spread of material in case of a leak.

Label all containers clearly with the chemical name and associated hazards.

Spill and Emergency Procedures
Immediate and appropriate response to spills is critical to contain the hazard and prevent

exposure.

Minor Spill (Contained within a fume hood):

Alert others in the immediate area.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads).

Wear appropriate PPE, including a respirator.

Carefully collect the absorbed material into a labeled, sealable waste container.

Decontaminate the spill area with a suitable cleaning agent, followed by water.

Dispose of all contaminated materials as hazardous waste.
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Major Spill (Outside of a fume hood or large volume):

Evacuate the immediate area and alert all personnel.

Isolate the area by closing doors.

Contact your institution's Environmental Health and Safety (EHS) department or emergency

response team immediately.

Do not attempt to clean up a major spill without proper training and equipment.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
Fenoprop ethanolamine and any contaminated materials must be disposed of as hazardous

waste in accordance with local, state, and federal regulations.

Waste Collection:

Collect all waste, including contaminated PPE and spill cleanup materials, in a designated,

labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

department.
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Disposal Method:

Due to the organochlorine nature of Fenoprop, incineration at a licensed hazardous waste

facility is the preferred method of disposal.[1]

Contact your institution's EHS department to arrange for proper disposal. Do not attempt to

dispose of this chemical down the drain or in regular trash.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling and disposal of

Fenoprop ethanolamine.
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Caption: Workflow for the safe handling and disposal of Fenoprop ethanolamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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